Cas no 29945-69-5 (Disulfide, bis(2,5-dimethoxyphenyl))
29945-69-5 structure
Product Name:Disulfide, bis(2,5-dimethoxyphenyl)
CAS No:29945-69-5
MF:C16H18O4S2
MW:338.441722393036
CID:1439697
PubChem ID:15032712
Update Time:2025-04-20
Disulfide, bis(2,5-dimethoxyphenyl) Chemical and Physical Properties
Names and Identifiers
-
- Disulfide, bis(2,5-dimethoxyphenyl)
- 2-[(2,5-dimethoxyphenyl)disulfanyl]-1,4-dimethoxybenzene
- DTXSID60567245
- 1,1'-Disulfanediylbis(2,5-dimethoxybenzene)
- 29945-69-5
- SCHEMBL9193213
-
- Inchi: 1S/C16H18O4S2/c1-17-11-5-7-13(19-3)15(9-11)21-22-16-10-12(18-2)6-8-14(16)20-4/h5-10H,1-4H3
- InChI Key: JBHPYYGPUBULPF-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1OC)OC)SC1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 338.06474
- Monoisotopic Mass: 338.06465140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 36.92
Disulfide, bis(2,5-dimethoxyphenyl) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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